4-(4-Fluorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride

• IUPAC Name: 4-(4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride
• InChI: InChI=1S/C14H15FN2S.2ClH/c15-12-3-1-10(2-4-12)13-9-18-14(17-13)11-5-7-16-8-6-11;;/h1-4,9,11,16H,5-8H2;2*1H
• InChI Key: GYIAJJSJAOOWCD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC(=CS2)C3=CC=C(C=C3)F.Cl.Cl
• Molecular Formula: C14H17Cl2FN2S
• Molecular Weight: 335.3 g/mol

Description

The compound “4-(4-Fluorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride” is a complex organic molecule. It contains a fluorophenyl group, a piperidine ring, and a thiazole ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the fluorophenyl group, and the formation of the thiazole ring. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine and thiazole rings suggests that this compound would have a cyclic structure. The fluorophenyl group would likely be attached to one of these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The piperidine ring could undergo reactions typical of amines, such as protonation or alkylation. The thiazole ring could participate in reactions typical of heterocycles, such as electrophilic substitution. The fluorophenyl group could undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorine atom could increase the compound’s electronegativity and polarity. The piperidine and thiazole rings could contribute to the compound’s solubility in organic solvents.

Scientific Research Applications

Flame Retardant Materials

• Application : Researchers have modified EP thermosets by incorporating benzyl(4-fluorophenyl)phenylphosphine oxide (BFPPO) . These modified thermosets exhibit improved flame retardancy, achieving a limiting oxygen index (LOI) of 34.0% and a UL-94 V-0 rating. .

Organic Synthesis Intermediates

• Applications : It finds use in pharmaceutical synthesis and vacuum deposition processes. .

Heterocyclic Compound Synthesis

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Advanced Electronic Materials

• Application : BFPPO-modified EP thermosets not only enhance flame retardancy but also reduce the dielectric constant and dielectric loss factor at different frequencies. .

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Given its structure, it could potentially interact with biological targets through hydrogen bonding, ionic interactions, or hydrophobic interactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety measures should be taken when handling this compound to avoid exposure and potential harm.

Future Directions

The future research directions for this compound could include further studies to determine its biological activity, potential uses, and mechanism of action. It could also involve the development of new synthetic routes or the exploration of its reactivity under different conditions.